Cas no 1017091-66-5 (1-bromo-4-(but-2-en-1-yloxy)benzene)

• Product Name: 1-bromo-4-(but-2-en-1-yloxy)benzene
• CAS No: 1017091-66-5
• MF: C₁₀H₁₁BrO
• MW: 227.097742319107
• CID: 4567304
• PubChem ID: 20558053
• Update Time: 2025-06-11

1-bromo-4-(but-2-en-1-yloxy)benzene Chemical and Physical Properties

Names and Identifiers

• (E)-1-bromo-4-(but-2-en-1-yloxy)benzene
• 1-bromo-4-(but-2-en-1-yloxy)benzene

• Inchi： 1S/C10H11BrO/c1-2-3-8-12-10-6-4-9(11)5-7-10/h2-7H,8H2,1H3
• InChI Key： ZTWUQKOOAPNORF-UHFFFAOYSA-N
• SMILES： C1(Br)=CC=C(OCC=CC)C=C1

Computed Properties

• Exact Mass: 225.99933g/mol
• Monoisotopic Mass: 225.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 227.1g/mol
• XLogP3: 3.5
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-bromo-4-(but-2-en-1-yloxy)benzene

Recent Advances in the Application of 1-Bromo-4-(but-2-en-1-yloxy)benzene (CAS: 1017091-66-5) in Chemical Biology and Pharmaceutical Research

1-Bromo-4-(but-2-en-1-yloxy)benzene (CAS: 1017091-66-5) is a versatile chemical intermediate that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its brominated aromatic ring and butenyloxy side chain, serves as a critical building block in the synthesis of complex molecules with potential therapeutic applications. Recent studies have explored its utility in drug discovery, material science, and as a precursor for bioactive compounds, highlighting its importance in modern synthetic chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 1-bromo-4-(but-2-en-1-yloxy)benzene as a key intermediate in the synthesis of novel kinase inhibitors. The researchers utilized its reactive bromine moiety for Suzuki-Miyaura cross-coupling reactions, enabling the rapid assembly of diverse heterocyclic scaffolds. This approach yielded several lead compounds with promising activity against cancer-associated kinases, underscoring the compound's role in accelerating drug discovery pipelines.

In the field of materials science, a recent breakthrough reported in Advanced Functional Materials (2024) showcased the application of this compound in the development of organic semiconductors. The butenyloxy side chain was found to enhance molecular packing and charge transport properties when incorporated into π-conjugated systems. This discovery opens new avenues for designing high-performance organic electronic devices with potential applications in biosensing and medical diagnostics.

Pharmacological investigations have revealed that derivatives of 1-bromo-4-(but-2-en-1-yloxy)benzene exhibit interesting biological activities. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that structural analogs of this compound demonstrate moderate antimicrobial activity against drug-resistant bacterial strains. The researchers proposed that the bromine atom and the unsaturated side chain contribute to membrane penetration and target binding, suggesting potential for further optimization as novel antibacterial agents.

The synthetic versatility of 1-bromo-4-(but-2-en-1-yloxy)benzene has been further demonstrated in recent catalytic studies. A 2023 publication in ACS Catalysis described its use in palladium-catalyzed C-H activation reactions, enabling efficient construction of complex molecular architectures. This methodology has been applied to the synthesis of natural product analogs with improved pharmacological profiles, highlighting the compound's value in medicinal chemistry.

Ongoing research continues to explore new applications for this compound. Current investigations focus on its potential in targeted drug delivery systems, where its chemical handles allow for conjugation with various targeting moieties and payloads. Preliminary results suggest that derivatives of 1-bromo-4-(but-2-en-1-yloxy)benzene may serve as valuable linkers in antibody-drug conjugates and other advanced therapeutic modalities.

In conclusion, 1-bromo-4-(but-2-en-1-yloxy)benzene (CAS: 1017091-66-5) has emerged as a multifaceted tool in chemical biology and pharmaceutical research. Its unique structural features and reactivity profile continue to inspire innovative applications across multiple disciplines. As synthetic methodologies advance and biological understanding deepens, this compound is poised to play an increasingly important role in the development of next-generation therapeutics and functional materials.